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Compound of Interest

Compound Name: 3,4,4,5-Tetramethyloctane

Cat. No.: B14561221

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for 3,4,4,5-tetramethyloctane in lubricant applications
is not readily available in public literature. The following application notes and protocols are
based on the well-established properties and performance of a closely related class of
compounds: highly branched isoparaffins. These compounds, such as Polyalphaolefins
(PAOs), are widely used as high-performance synthetic lubricant base oils.[1][2] The data and
protocols provided herein serve as a comprehensive guide for the evaluation of 3,4,4,5-
tetramethyloctane as a potential synthetic lubricant base stock.

Introduction: The Potential of Highly Branched
Isoparaffins in Lubrication

Synthetic lubricants are engineered to deliver superior performance under extreme conditions
where conventional mineral oils may fall short.[3][4] Highly branched isoparaffins, a class of
synthetic hydrocarbons, are a cornerstone of modern lubricant formulation, primarily due to
their uniform molecular structure, which imparts a range of desirable properties.[1][5]

Advantages of synthetic base oils like highly branched isoparaffins include:

o Superior Thermal and Oxidative Stability: They resist breakdown and oxidation at high
operating temperatures, leading to longer lubricant life.[2][4]
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» High Viscosity Index (VI): These oils maintain their viscosity more effectively across a wide
temperature range, ensuring consistent lubrication.[4][6]

o Excellent Low-Temperature Fluidity: The branched structure prevents wax formation,
resulting in very low pour points and reliable performance in cold conditions.[7][8]

o Low Volatility: Reduced evaporation at high temperatures leads to lower oil consumption.[2]

[9]

3,4,4,5-tetramethyloctane, as a highly branched C12 hydrocarbon, is a candidate for
investigation as a Group IV synthetic base oil, similar to polyalphaolefins (PAOs).[6][10] Its
evaluation would involve characterizing its physical properties and performance in fully
formulated lubricants.

Quantitative Data Presentation: Performance
Benchmarking

The following tables summarize the typical performance characteristics of highly branched
isoparaffinic synthetic base oils. These values provide a benchmark for evaluating the potential
of 3,4,4,5-tetramethyloctane.

Table 1: Typical Physical and Chemical Properties of Highly Branched Isoparaffin Base Oils
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. Significance in
Typical Value

Property ASTM Test Method  Lubricant
Range B
erformance

Fundamental property
for determining the
2-100 D445 oil's lubricating film

thickness at operating

Kinematic Viscosity @
100°C, cSt

temperatures.

Influences fluid friction
Kinematic Viscosity @ and energy efficiency,
6 - 1500 D445 ] )
40°C, cSt especially during

startup.

A higher VI indicates
less change in
] ) viscosity with
Viscosity Index (VI) > 120 D2270 )
temperature, ensuring
stable performance.

[11]

The lowest
temperature at which

Pour Point, °C <-50 D97 the oil will flow; critical
for cold-weather

applications.[11]

The lowest

temperature at which
Flash Point, °C > 150 D92 vapors will ignite;

important for safety in

handling and use.[11]

Measures evaporative

N loss at high
Noack Volatility, %
| <15 D5800 temperatures; lower
0SS
values indicate lower

oil consumption.[11]
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Table 2: Performance of a Notional Formulated Lubricant with 3,4,4,5-Tetramethyloctane as

Base Oil

Performance Test

Expected Outcome
for a High-
Performance
Formulation

ASTM Test Method

Rationale

Oxidation Stability
(RPVOT)

> 500 minutes

D2272

Measures resistance
to oxidation; longer
times indicate

extended oil life.

Four-Ball Wear Test

(scar diameter, mm)

<0.5mm

D4172

Evaluates anti-wear
properties under load,;
a smaller scar
indicates better

protection.[11]

Foam Sequence |, I,
I (ml)

Tendency: 0 / Stability:

0

D892

Measures the oil's
tendency to foam and
the stability of the
foam, which can
impede lubrication.
[11]

Total Acid Number
(TAN) mg KOH/g

< 2.0 after extended

use

D664

Indicates the level of
acidic byproducts from
oxidation; a low
number signifies good
oil health.[11]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the accurate assessment of 3,4,4,5-

tetramethyloctane.
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Protocol for Kinematic Viscosity Determination (ASTM
D445)

¢ Objective: To measure the kinematic viscosity, a fluid's resistance to flow under gravity.
o Apparatus: Calibrated glass capillary viscometer, constant temperature bath, stopwatch.
e Procedure:

1. Select a viscometer where the flow time is not less than 200 seconds.

2. Place the viscometer in a constant temperature bath set to the desired temperature (e.qg.,
40°C or 100°C) until it reaches thermal equilibrium.

3. Introduce the sample of 3,4,4,5-tetramethyloctane into the viscometer.
4. Using suction, draw the liquid up to the starting mark.
5. Measure the time it takes for the liquid to flow from the upper to the lower timing mark.

6. Calculate the kinematic viscosity by multiplying the flow time in seconds by the
viscometer's calibration constant.

Protocol for Pour Point Determination (ASTM D97)

o Objective: To determine the lowest temperature at which a lubricant will continue to flow.
o Apparatus: Test jar, thermometer, cooling bath.
e Procedure:

1. Pour the sample into the test jar to the marked level.

2. Heat the sample to a specified temperature to dissolve any wax crystals.

3. Insert the thermometer and place the jar in a cooling bath.

4. At each thermometer reading that is a multiple of 3°C, remove the jar and tilt it to see if the
surface of the oil moves.
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5. The pour point is the temperature 3°C above the temperature at which the oil ceased to
flow.

Protocol for Oxidation Stability Test (ASTM D943)

o Objective: To evaluate the oxidation stability of the oil in the presence of oxygen, water, and
metal catalysts.[12]

o Apparatus: Oxidation cell, oxygen delivery tube, condenser, heating bath, iron-copper
catalyst coil.

e Procedure:

1. A 300 mL sample of the oil is placed in the oxidation cell with 60 mL of distilled water and
the catalyst coil.[12]

2. The cell is immersed in a heating bath maintained at 95°C.[12]
3. Oxygen is bubbled through the sample at a specified rate.

4. Periodically, small aliquots of the oil are removed and tested for Total Acid Number (TAN)
according to ASTM D664.

5. The test is complete when the TAN reaches 2.0 mg KOH/g. The result is reported as the
number of hours to reach this value.[12]

Visualization of Workflows and Relationships

The following diagrams illustrate the logical flow of lubricant development and the key
relationships between molecular structure and performance.
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Phase 1: Base Oil Characterization
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(Viscosity, Pour Point, etc.) Formulated Lubricant
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Caption: Workflow for evaluating a new synthetic base oil.
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Caption: Structure-property relationship for isoparaffins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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